molecular formula C11H11NO2 B6262304 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile CAS No. 162665-09-0

2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile

Cat. No. B6262304
CAS RN: 162665-09-0
M. Wt: 189.2
InChI Key:
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Description

The compound “2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile” is derived from 3,4-Dihydro-2H-1,5-benzodioxepin . The IUPAC name for the base compound is 3,4-dihydro-2H-1,5-benzodioxepine . It is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuffs .


Synthesis Analysis

The synthesis of related compounds involves the condensation of 3,4-dihydro-2H-1,5-benzodioxepin-7-amine with salicylaldehyde derivatives/2-hydroxy-1-naphthaldehyde . The synthesized compounds are characterized by numerous analytical techniques such as NMR, FT-IR, UV–Vis, SEM, EDAX, mass spectrometry, ESR, powder XRD, TGA, magnetic susceptibility, elemental analysis, magnetic susceptibility, and molar conductance measurement .


Molecular Structure Analysis

The molecular structure of the base compound, 3,4-Dihydro-2H-1,5-benzodioxepin, has a molecular weight of 150.18 . The InChI code is 1S/C9H10O2/c1-2-5-9-8 (4-1)10-6-3-7-11-9/h1-2,4-5H,3,6-7H2 .

It can exist in either liquid or solid form . More specific physical and chemical properties of “2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile” would require additional experimental data.

Safety and Hazards

The safety information for 3,4-Dihydro-2H-1,5-benzodioxepin indicates that it has a GHS07 pictogram and a warning signal word . The hazard statement is H302, and the precautionary statements are P280-P305+P351+P338 . It is recommended to handle this compound with appropriate safety measures.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile involves the reaction of 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetaldehyde with sodium cyanide in the presence of a suitable solvent.", "Starting Materials": [ "2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetaldehyde", "Sodium cyanide", "Suitable solvent" ], "Reaction": [ "Dissolve 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetaldehyde in a suitable solvent.", "Add sodium cyanide to the solution and stir the mixture at room temperature for several hours.", "Heat the mixture to reflux for several hours.", "Cool the mixture and filter the precipitate.", "Wash the precipitate with water and dry it under vacuum to obtain 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile." ] }

CAS RN

162665-09-0

Product Name

2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile

Molecular Formula

C11H11NO2

Molecular Weight

189.2

Purity

95

Origin of Product

United States

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